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Compound of Interest

2-Bromo-3-
Compound Name: , o
(trifluoromethyl)benzonitrile

Cat. No.: B1344012

Safe Handling and Disposal of 2-Bromo-3-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 2-Bromo-3-(trifluoromethyl)benzonitrile (CAS No. 914637-07-3). The following
procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact.

Hazard Identification and Safety Precautions

2-Bromo-3-(trifluoromethyl)benzonitrile is a compound that requires careful handling due to
its potential health hazards. Based on available safety data, this chemical is known to cause
skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] One source
indicates it may cause severe skin burns and eye damage.

Signal Word: Warning[1][3]
Hazard Statements:

e H315: Causes skin irritation.[1][3]
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H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4]

P264: Wash skin thoroughly after handling.[1][3][4]

P271: Use only outdoors or in a well-ventilated area.[1][3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]
P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][2][3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[1][3]
P405: Store locked up.[1][2]

P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromo-3-

(trifluoromethyl)benzonitrile is provided in the table below.
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Property Value Source
CAS Number 914637-07-3 [1][5]
Molecular Formula CsHsBrFsN

Molecular Weight 250.017 g/mol

Appearance White crystalline powder/solid [5]
Melting Point 80-85 °C

Boiling Point (Predicted) 254.9 +40.0 °C [5]
Density (Predicted) 1.71+0.1 g/cm3 [5]

Soluble in non-polar and
Solubility slightly polar organic solvents

(e.g., hexanes, ethyl acetate).

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following operational plan is mandatory to ensure safety during the handling
and use of 2-Bromo-3-(trifluoromethyl)benzonitrile.

Engineering Controls

o Ventilation: Always handle this compound in a properly functioning chemical fume hood.[2][4]

[6]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[1][6]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[1] A
face shield should be worn if there is a risk of splashing.

e Skin Protection:
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o Gloves: Wear nitrile or other appropriate chemical-resistant gloves. Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A flame-retardant lab coat must be worn and kept fastened.

o Clothing: Wear long pants and closed-toe shoes.

» Respiratory Protection: If the engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, or if dust is generated, a NIOSH-approved respirator
may be necessary.

Handling Procedures

e Preparation:

o Before starting work, ensure all necessary PPE is worn correctly.

o Clear the work area of any unnecessary equipment or chemicals.

o Have all necessary reagents and equipment within the chemical fume hood.
e Weighing and Transfer:

o If weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid
inhalation of dust.

o Handle the solid with appropriate tools (e.g., spatula) to avoid contact.

o When transferring the compound, do so carefully to minimize the generation of dust.
e In Use:

o Keep the container tightly closed when not in use.[1][3]

o Avoid contact with skin, eyes, and clothing.[1][3]

o Do not eat, drink, or smoke in the laboratory.[3]

e Post-Handling:
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o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1][3]

o Clean the work area and any equipment used.

Disposal Plan

Proper disposal of 2-Bromo-3-(trifluoromethyl)benzonitrile and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing this compound in a designated, properly labeled, and sealed
hazardous waste container.

o Do not mix with incompatible waste streams.
» Disposal Method:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.[1]

[2]
o Do not dispose of this chemical down the drain or in the regular trash.[1]
o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.

o Dispose of the rinsed containers as hazardous waste.

Emergency Procedures

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes.[1][3] Remove contaminated clothing. If skin irritation persists, seek
medical attention.[1][6]
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.

e In Case of Inhalation: Move the person to fresh air and keep them in a position comfortable
for breathing.[1][2] If the person is not breathing, give artificial respiration. Seek medical
attention if you feel unwell.[1]

e In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1][3] Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

e In Case of a Spill:

o Evacuate the area.

[e]

Wear appropriate PPE, including respiratory protection.

o

Prevent further leakage or spillage if it is safe to do so.[1]

[¢]

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a suitable
container for disposal.[1]

Ventilate the area and wash the spill site after the material has been picked up.

[¢]

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Bromo-3-(trifluoromethyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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